N-(Methoxymethyl)methacrylamide
Overview
Description
“N-(Methoxymethyl)methacrylamide” is a chemical compound with the molecular formula C6H11NO2 . It is used as a raw material in various applications .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of chalcone compounds with methacryloylchloride . The chalcone methacrylamide polymers are prepared via free radical polymerization at 70°C in DMF solution .Molecular Structure Analysis
The molecular structure of “this compound” includes a total of 19 bonds. There are 8 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 secondary amide (aliphatic), and 1 ether (aliphatic) .Chemical Reactions Analysis
The reaction of “this compound” with NO2 can produce two stable association intermediates, CH3OCH2NO2 and CH3OCH2ONO . The reaction is expected to be rapid due to all the intermediates and transition states involved in the pathways lying below reactants .Physical And Chemical Properties Analysis
“this compound” is a liquid at 20°C . It has a molecular weight of 129.16 .Scientific Research Applications
1. Development of Macromolecular Therapeutics
N-(2-hydroxypropyl)methacrylamide (HPMA) copolymers have been a focus of research for their potential as carriers of biologically active compounds, particularly in cancer and musculoskeletal disease treatment. These copolymers are being explored for use in the development of second-generation macromolecular therapeutics (Kopeček & Kopec̆ková, 2010).
2. Polymerization and Copolymerization Studies
Studies have investigated the kinetic aspects of the radical polymerization of HPMA and its copolymerization with other materials, highlighting its potential in creating new polymeric materials with tailored properties (Kopeček & Baẑilová, 1973).
3. Novel Polymer Synthesis for Biomedical Applications
A new methacrylamide derivative has been synthesized for potential biomedical applications, demonstrating the versatility of methacrylamide-based polymers in creating functional materials for healthcare (Gallardo & Román, 1993).
4. Molecular Imaging in Drug Delivery
HPMA copolymers and their drug conjugates have been used in molecular imaging to investigate drug delivery mechanisms. This includes studying intracellular drug delivery processes and non-invasive visualization of pharmacokinetics in animal models and human patients (Lu, 2010).
5. Exploration of Immunogenicity and Hematopoietic Effects
Research has been conducted on the immunogenicity and effects of HPMA copolymers on hematopoietic stem cells. This has implications for their use in drug delivery systems and their biocompatibility in medical applications (Říhová et al., 1989).
6. Polymer Therapeutics in Cancer Treatment
HPMA-based polymeric conjugates have been designed for the combined therapy of hormone-dependent cancer, demonstrating the potential of these materials in targeted cancer therapies (Vicent et al., 2005).
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(methoxymethyl)-2-methylprop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c1-5(2)6(8)7-4-9-3/h1,4H2,2-3H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOZHLACIXDCHPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)NCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4063111 |
Source
|
| Record name | 2-Propenamide, N-(methoxymethyl)-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3644-12-0 |
Source
|
| Record name | N-(Methoxymethyl)-2-methyl-2-propenamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3644-12-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Propenamide, N-(methoxymethyl)-2-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003644120 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenamide, N-(methoxymethyl)-2-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Propenamide, N-(methoxymethyl)-2-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4063111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(methoxymethyl)methacrylamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.794 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of developing an analytical method specifically for N-(Methoxymethyl)methacrylamide in food contact materials?
A1: this compound is often used as a monomer in the production of various polymers and resins. [] Some of these materials might be used in food packaging. Therefore, it's crucial to have a reliable and sensitive method to detect and quantify this compound that might migrate from these materials into food or food simulants. This ensures consumer safety by monitoring potential exposure to this compound. The research by [] focuses on developing a robust analytical method using Ultra-High Performance Liquid Chromatography Tandem Mass Spectrometry, which is highly sensitive and specific for this purpose.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[Ethyl(3-methylphenyl)amino]ethyl acetate](/img/structure/B1582866.png)
![Bicyclo[3.2.1]octan-2-one](/img/structure/B1582867.png)
